[(4-Ethyl-3-oxo-3,4-dihydropyrido[2,3-b]pyrazin-2-yl)thio]acetic acid

• IUPAC Name: 2-(4-ethyl-3-oxopyrido[2,3-b]pyrazin-2-yl)sulfanylacetic acid
• InChI: InChI=1S/C11H11N3O3S/c1-2-14-9-7(4-3-5-12-9)13-10(11(14)17)18-6-8(15)16/h3-5H,2,6H2,1H3,(H,15,16)
• InChI Key: SUNBCYPXUOKKRN-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=CC=N2)N=C(C1=O)SCC(=O)O
• Molecular Formula: C11H11N3O3S
• Molecular Weight: 265.29 g/mol

Description

(4-Ethyl-3-oxo-3,4-dihydropyrido[2,3-b]pyrazin-2-yl)thio]acetic acid (EODPTA) is a thioacetic acid derivative of pyrazinamide. It is a synthetic small molecule that has been used in a variety of scientific research applications, including drug discovery and development, as well as in laboratory experiments. EODPTA has been studied for its biochemical and physiological effects, as well as its advantages and limitations for laboratory experiments.

Scientific Research Applications

Synthesis and Chemical Properties

• Marine Fungus Compounds : Research on marine fungus Penicillium sp. led to the discovery of compounds structurally similar to the one , contributing to the field of natural product chemistry (Wu et al., 2010).

• Synthesis of Pyrano[2,3-d]pyrimidines : Studies have shown methods for forming derivatives of 3-aryl-5,7-dimethyl-4-oxo-3,4-dihydropyrido[2,3-d]pyrimidine, which are structurally related to the chemical (Demina & Konshin, 1992).

• Quantum Chemical Investigation : DFT and quantum-chemical calculations have been conducted on compounds including {[2-(2-oxopyrrolidin-1-yl)ethyl]thio}acetic acid, providing insights into their molecular properties (Bouklah et al., 2012).

Biological and Pharmacological Research

• Anticancer Agents : Ethyl (1,2-dihydropyrido[3,4-b]pyrazin-7-yl)carbamates, structurally similar to the compound , have been studied for their binding with cellular tubulin and cytotoxic activity against experimental neoplasms (Temple et al., 1989).

• Plant Growth Regulating Activity : Compounds like ethyl {[7-amino-6-cyano-5-(4-methoxyphenyl)-4-oxo-3,5-dihydro-4Н-pyrano[2,3-d]pyrimidin-2-yl)thio}acetic acid have shown moderate activity as herbicide antidotes, suggesting potential agricultural applications (Dotsenko et al., 2016).

• Germination Inhibitory Constituents : Compounds including (5-Butyl-3-oxo-2,3-dihydrofuran-2-yl)-acetic acid, which share a similar structure, have been identified as germination inhibitory constituents in certain plants (Oh et al., 2002).